Piperidin-4-yl-(5-trifluoromethyl-pyridin-2-yl)-amine dihydrochloride

• CAS No.: 1007838-40-5
• Molecular Formula: C11H16Cl2F3N3
• Molecular Weight: 318.16 g/mol
• IUPAC Name: N-piperidin-4-yl-5-(trifluoromethyl)pyridin-2-amine;dihydrochloride
• InChI: InChI=1S/C11H14F3N3.2ClH/c12-11(13,14)8-1-2-10(16-7-8)17-9-3-5-15-6-4-9;;/h1-2,7,9,15H,3-6H2,(H,16,17);2*1H
• InChI Key: PTAUSNKHBPKZRZ-UHFFFAOYSA-N
• SMILES: C1CNCCC1NC2=NC=C(C=C2)C(F)(F)F.Cl.Cl

Description

Piperidin-4-yl-(5-trifluoromethyl-pyridin-2-yl)-amine dihydrochloride is a useful research compound. Its molecular formula is C11H16Cl2F3N3 and its molecular weight is 318.16 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 4-(5-trifluoromethyl-pyridin-2-ylamino)-piperidine-1-carboxylic acid tert-butyl ester (0.69 g, 2.00 mmol) in ethanol (40 mL) and 4 M HCl in dioxane (40 mL) was stirred at rt for 1 h. The solvent was removed under reduced pressure and the crude product used in the consecutive step without further purification assuming quantitative deprotection and formation of the dihydrochloride salt. MS (ISP): 246.1 [M+H]+.